![molecular formula C14H19ClN2O2 B2804877 2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide CAS No. 866150-12-1](/img/structure/B2804877.png)
2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide
Overview
Description
“2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide” is a chemical compound with the molecular formula C14H19ClN2O2 . It has a molecular weight of 282.77 . This compound is intended for research use only .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19ClN2O2/c1-10-8-17(9-11(2)19-10)13-5-3-12(4-6-13)16-14(18)7-15/h3-6,10-11H,7-9H2,1-2H3,(H,16,18) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The predicted melting point is 221.45°C, and the predicted boiling point is 518.94°C . The predicted density is approximately 1.3 g/cm3, and the predicted refractive index is n20D 1.57 .Scientific Research Applications
Chemical Properties
The compound “2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide” has a molecular weight of 282.77 and its IUPAC name is 2-chloro-N-[4-(2,6-dimethyl-4-morpholinyl)phenyl]acetamide .
Synthesis
The compound can be synthesized through the reaction of 7-amino-4-methyl-2H-chromen-2-one with (±)-2-chloro-2-phenylacetyl chloride . This synthesis process can be used in research to create new hybrid molecules .
Anti-Inflammatory Activity
The compound has been evaluated for its in vitro anti-inflammatory activity. The results indicated that it exhibited superior activity compared to the standard, ibuprofen . This makes it a potential candidate for the development of new anti-inflammatory drugs.
Biological Activities
7-amino, 4-methyl coumarin derivatives, which are part of the compound’s structure, have a wide range of applications due to their unique chemical properties . They have demonstrated antitumor, anti-HIV, antibacterial and antifungal, anti-inflammatory, anticoagulant, triglyceride-lowering, and central nervous system stimulant effects .
Antioxidant Properties
Hydroxycoumarins, which are also part of the compound’s structure, have been reported to possess strong antioxidant and protective effects against oxidative stress by scavenging reactive oxygen species . This makes the compound a potential candidate for the development of new antioxidant drugs.
Pharmaceutical Applications
Chlorine atoms have been used as metabolically more stable isosteres, replacing hydrogen atoms. Moreover, using chlorine as an isostere for hydrogen can increase potency, and improve solubility . This would have immense significance for the creation of new hybrid molecules between 7-amino-4-methyl-2H-chromen-2-one and (±)-2-chloro-2-phenylacetyl chloride in the pharmaceutical industry .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of inadequate ventilation, respiratory protection should be worn .
properties
IUPAC Name |
2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O2/c1-10-8-17(9-11(2)19-10)13-5-3-12(4-6-13)16-14(18)7-15/h3-6,10-11H,7-9H2,1-2H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RULGFODZFMPBIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C2=CC=C(C=C2)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-ethoxy-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2804795.png)
![N-[Cyano-(2,4-difluorophenyl)methyl]-3-(1,3-thiazol-4-yl)propanamide](/img/structure/B2804796.png)
![N-((1H-benzo[d]imidazol-2-yl)methyl)-2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)acetamide](/img/structure/B2804804.png)
![2-((6-(4-fluorophenyl)-7-oxo-3-((tetrahydrofuran-2-yl)methyl)-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide](/img/structure/B2804811.png)
![N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2804817.png)